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Compound of Interest

Compound Name: Ethyl acetamidocyanoacetate

Cat. No.: B146813 Get Quote

This guide provides a comprehensive overview of the molecular structure, properties, and

synthesis of ethyl acetamidocyanoacetate, a key intermediate in various synthetic

applications. It is intended for researchers, scientists, and professionals in the field of drug

development and organic chemistry.

Molecular Structure and Properties
Ethyl acetamidocyanoacetate, with the IUPAC name ethyl 2-acetamido-2-cyanoacetate, is a

chemical compound that features an ethyl ester group, an acetamido group, and a nitrile group

attached to a central carbon atom.[1] Its chemical structure and properties are summarized

below.

Chemical Structure:

The molecular structure of ethyl acetamidocyanoacetate can be represented as follows:

Caption: Molecular structure of ethyl acetamidocyanoacetate.

Quantitative Molecular Data:
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Property Value Source

Molecular Formula C₇H₁₀N₂O₃ [1][2][3][4]

Molecular Weight 170.17 g/mol [1]

170.1659 g/mol [2][4]

170.2 g/mol [3]

172.15 g/mol [5]

IUPAC Name
ethyl 2-acetamido-2-

cyanoacetate
[1]

CAS Number 4977-62-2 [2][3][4]

Linear Formula CH₃CONHCH(CN)CO₂C₂H₅ [6]

Synonyms:

Ethyl acetamidocyanoacetate[1][5]

Acetic acid, (acetylamino)cyano-, ethyl ester[1][2][4]

Ethyl 2-(acetylamino)-2-cyanoacetate[1]

N-Acetyl-2-cyanoglycine ethyl ester[3][6]

This initial section provides the foundational molecular information for ethyl
acetamidocyanoacetate. Subsequent sections would typically delve into experimental

protocols for its synthesis and characterization, as well as its applications in various chemical

syntheses. However, detailed experimental protocols and specific signaling pathways involving

this molecule require further literature search.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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